Cas no 819-06-7 (dimethyl(2,2-difluoroethyl)amine)

dimethyl(2,2-difluoroethyl)amine structure
819-06-7 structure
Product Name:dimethyl(2,2-difluoroethyl)amine
CAS No:819-06-7
MF:C4H8F3N
MW:127.108231544495
CID:862144
PubChem ID:136642
Update Time:2025-04-19

dimethyl(2,2-difluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

    • dimethyl(2,2-difluoroethyl)amine
    • 2,2,2-trifluoro-N,N-dimethylethanamine
    • (CH3)2NCH2CF3
    • PVSHBYHMVOHXIM-UHFFFAOYSA-N
    • 819-06-7
    • SCHEMBL9946967
    • DTXSID20231450
    • N,N-dimethyl-(2,2,2-trifluoro-ethyl)amine
    • CHEMBL612050
    • Dimethyl(2,2,2-trifluoroethyl)amine
    • PYDWLBLESBJJSJ-UHFFFAOYSA-N
    • Inchi: 1S/C4H8F3N/c1-8(2)3-4(5,6)7/h3H2,1-2H3
    • InChI Key: PVSHBYHMVOHXIM-UHFFFAOYSA-N
    • SMILES: FC(CN(C)C)(F)F

Computed Properties

  • Exact Mass: 127.061
  • Monoisotopic Mass: 127.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 66.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 28.3°C at 760 mmHg
  • Refractive Index: 1.339

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